Ethyl 3-(6-bromopyridine-2-amido)benzoate

• IUPAC Name: ethyl 3-[(6-bromopyridine-2-carbonyl)amino]benzoate
• InChI: InChI=1S/C15H13BrN2O3/c1-2-21-15(20)10-5-3-6-11(9-10)17-14(19)12-7-4-8-13(16)18-12/h3-9H,2H2,1H3,(H,17,19)
• InChI Key: KMRYSLWYDNNOFW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=NC(=CC=C2)Br
• Molecular Formula: C15H13BrN2O3
• Molecular Weight: 349.18 g/mol

Description

Ethyl 3-(6-bromopyridine-2-amido)benzoate, also known as BRD0705, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is synthesized using a specific method and has been found to exhibit promising effects in various biochemical and physiological processes.

Scientific Research Applications

Ethyl 3-(6-bromopyridine-2-amido)benzoate has been extensively studied for its potential therapeutic applications. It has been found to exhibit promising effects in various biochemical and physiological processes, including cancer, inflammation, and neurodegenerative diseases. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. Additionally, it has been found to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases. Furthermore, it has been shown to have neuroprotective effects and can prevent neuronal death, making it a potential candidate for treating neurodegenerative diseases.

Mechanism of Action

The mechanism of action of Ethyl 3-(6-bromopyridine-2-amido)benzoate is not fully understood. However, it has been proposed that the compound acts by inhibiting specific enzymes and signaling pathways that are involved in various biochemical and physiological processes. For example, it has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. Inhibition of HDACs can lead to the activation of tumor suppressor genes and induce apoptosis in cancer cells. Additionally, it has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a signaling pathway that is involved in inflammation. Inhibition of NF-κB can reduce the production of pro-inflammatory cytokines and alleviate inflammation.
Biochemical and Physiological Effects:
Ethyl 3-(6-bromopyridine-2-amido)benzoate has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, reduce the production of pro-inflammatory cytokines and alleviate inflammation, and prevent neuronal death and exhibit neuroprotective effects. Additionally, it has been found to have antioxidant effects and can reduce oxidative stress, which is implicated in various diseases.

Advantages and Limitations for Lab Experiments

Ethyl 3-(6-bromopyridine-2-amido)benzoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields using a specific method. Additionally, it has been extensively studied for its potential therapeutic applications, making it a promising candidate for further research. However, there are also limitations to using this compound in lab experiments. One limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic effects. Additionally, the compound has not been extensively studied for its pharmacokinetic and pharmacodynamic properties, which are important for drug development.

Future Directions

There are several future directions for research on Ethyl 3-(6-bromopyridine-2-amido)benzoate. One direction is to further investigate the mechanism of action and optimize its therapeutic effects. Additionally, more studies are needed to evaluate the pharmacokinetic and pharmacodynamic properties of the compound. Furthermore, there is a need for in vivo studies to evaluate the efficacy and safety of the compound in animal models. Finally, there is a need for clinical trials to evaluate the potential therapeutic applications of Ethyl 3-(6-bromopyridine-2-amido)benzoate in humans.

Synthesis Methods

Ethyl 3-(6-bromopyridine-2-amido)benzoate is synthesized using a specific method that involves several steps. The first step involves the reaction of 6-bromopyridine-2-carboxylic acid with thionyl chloride to form 6-bromopyridine-2-chloride. The second step involves the reaction of 6-bromopyridine-2-chloride with ethyl 3-amino benzoate to form Ethyl 3-(6-bromopyridine-2-amido)benzoate. This synthesis method has been optimized to obtain high yields of the compound.